(4-(((6-Cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C19H23N5O2/c25-19(17-11-20-6-7-21-17)24-8-4-14(5-9-24)12-26-18-10-16(22-13-23-18)15-2-1-3-15/h6-7,10-11,13-15H,1-5,8-9,12H2
• InChI Key: JOLHEAKZBLMRHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC=N2)OCC3CCN(CC3)C(=O)C4=NC=CN=C4
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

(4-(((6-Cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(pyrazin-2-yl)methanone is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.426. The purity is usually 95%.
BenchChem offers high-quality (4-(((6-Cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(pyrazin-2-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(((6-Cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(pyrazin-2-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Agents

Compounds with similar structural features, such as those incorporating pyrazine, piperidine, and pyrimidine moieties, have been synthesized and evaluated for their anticancer and antimicrobial properties. For example, certain heterocyclic compounds have shown potency against cancer cell lines and pathogenic bacteria and fungi, indicating their potential in the development of new therapeutic agents (Kanubhai D. Katariya, Dushyanth R. Vennapu, & S. Shah, 2021).

Molecular Docking Studies

Molecular docking studies of compounds with pyrazine and piperidine groups have provided insights into their interactions with biological targets, such as cannabinoid receptors. These studies help in understanding the binding modes and potential biological activities of such compounds, guiding the design of more effective drugs (J. Shim, W. Welsh, E. Cartier, J. Edwards, & A. Howlett, 2002).

Substituted Analogues for Therapeutic Applications

Research on substituted analogues of piperidine and pyrazine, such as the transformation of pyrazinones into compounds with potential as Substance P antagonists, illustrates the versatility of these structures in medicinal chemistry. These analogues can serve as lead compounds for the development of new medications for various conditions (Joeri Rogiers, W. D. Borggraeve, S. Toppet, F. Compernolle, & G. Hoornaert, 2003).

Dual Inhibitors for Cancer Treatment

Compounds with aminopyridyl/pyrazinyl groups have been identified as potent and selective dual inhibitors of c-Met/ALK, showing significant antitumor activities. Such compounds are promising candidates for cancer therapy, demonstrating the potential of structural motifs similar to the queried compound in oncological research (Jingrong Li, Nan Wu, Yuan-xin Tian, Jiajie Zhang, & Shuguang Wu, 2013).